Cas no 77873-76-8 (Morpholine-3-carboxylic Acid)

• Product Name: Morpholine-3-carboxylic Acid
• CAS No: 77873-76-8
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD01318649
• CID: 59928
• PubChem ID: 3340152
• Update Time: 2025-06-29

Morpholine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Morpholine-3-carboxylic acid
• 3-Morpholinecarboxylic Acid
• morpholine-3-carboxylic acid HCl
• (R)-3-Morpholinecarboxylic acid
• 3-Morpholine carboxylic acid
• (S)-3-Morpholinecarboxylic acid
• 3-Morpholinecarboxylicacid
• 3-Morpholinecarboxylicacid, (3S)-
• 3-Morpholinecarboxylicacid, (3R)-
• 3-morphline carboxylic acid
• JUNOWSHJELIDQP-UHFFFAOYSA-N
• BH063
• (R)-3-MorpholinecarboxylicacidHCl
• FC0077
• RW4
• AKOS013154491
• PB12912
• SY004043
• 77873-76-8
• FT-0649073
• SY003807
• AC-3147
• CS-W001894
• 3-morpholine carboxylic acid, AldrichCPR
• FT-0652693
• EN300-88339
• A9832
• MFCD01318649
• MFCD03426307
• SY005109
• PB30767
• FT-0658908
• PB23346
• CS-11055
• SCHEMBL40204
• J-502262
• DTXSID00391607
• J-200124
• J-522719
• ALBB-034101
• DB-059512
• DB-024468
• DB-059513
• Morpholine-3-carboxylic Acid

• MDL： MFCD01318649
• Inchi： 1S/C5H9NO3/c7-5(8)4-3-9-2-1-6-4/h4,6H,1-3H2,(H,7,8)
• InChI Key： JUNOWSHJELIDQP-UHFFFAOYSA-N
• SMILES： O1CCNC(C(=O)O)C1

Computed Properties

• Exact Mass: 131.05800
• Monoisotopic Mass: 131.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: -3.2

Experimental Properties

• Density: 1.239
• Melting Point: 245-250℃
• Boiling Point: 298.5℃ at 760 mmHg
• Flash Point: 134.4℃
• Refractive Index: 1.469
• PSA: 58.56000
• LogP: -0.61180

Morpholine-3-carboxylic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Morpholine-3-carboxylic Acid

Morpholine-3-carboxylic Acid (CAS No. 77873-76-8): An Overview of Its Properties, Applications, and Recent Research

Morpholine-3-carboxylic acid (CAS No. 77873-76-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a morpholine ring with a carboxylic acid functional group. The combination of these features endows Morpholine-3-carboxylic acid with a range of chemical and biological properties that make it a valuable intermediate in various synthetic processes and a potential candidate for therapeutic applications.

The molecular formula of Morpholine-3-carboxylic acid is C5H9NO3, and it has a molecular weight of 127.13 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. These solubility properties make it easy to handle and incorporate into various chemical reactions and formulations.

In terms of its chemical reactivity, Morpholine-3-carboxylic acid can participate in a wide range of reactions due to the presence of both the morpholine ring and the carboxylic acid group. The morpholine ring can undergo nucleophilic substitution reactions, while the carboxylic acid group can participate in esterification, amide formation, and other common organic transformations. These properties make Morpholine-3-carboxylic acid an attractive starting material for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Recent research has focused on the potential applications of Morpholine-3-carboxylic acid in drug discovery and development. One notable area of interest is its use as a building block for the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides but with improved pharmacological properties. Peptidomimetics have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the use of Morpholine-3-carboxylic acid as a key intermediate in the synthesis of novel inhibitors targeting protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their dysregulation is often associated with disease states. By designing inhibitors that disrupt specific PPIs, researchers aim to develop new therapeutic strategies for conditions such as cancer and autoimmune diseases.

Another area where Morpholine-3-carboxylic acid has shown potential is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. This approach can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of Morpholine-3-carboxylic acid could be used to design prodrugs with enhanced oral bioavailability.

Beyond its applications in drug discovery, Morpholine-3-carboxylic acid has also been explored for its use in materials science. Its ability to form stable complexes with metal ions makes it useful in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery systems. A study published in Chemical Communications in 2021 reported the successful synthesis of MOFs using Morpholine-3-carboxylic acid as a ligand, demonstrating their potential for gas separation and storage applications.

In conclusion, Morpholine-3-carboxylic acid (CAS No. 77873-76-8) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable intermediate for synthetic chemists and a promising candidate for developing new therapeutic agents and advanced materials. As research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow further.